Cas no 827324-20-9 (Benzoic acid, 4-bromo-2-(2-oxobutyl)-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-2-(2-oxobutyl)-, methyl ester
• CAS No: 827324-20-9
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 684653
• PubChem ID: 71417518
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-2-(2-oxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-(2-oxobutyl)-, methyl ester
• methyl 4-bromo-2-(2-oxobutyl)benzoate
• 827324-20-9
• DTXSID30836854

• Inchi： 1S/C12H13BrO3/c1-3-10(14)7-8-6-9(13)4-5-11(8)12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： DIJKWZGCARBQLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)CC(CC)=O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų